Copper(II) phosphate

• CAS: 7798-23-4
• Molecular Formula: Cu3(PO4)2; Cu3O8P2
• Molecular Weight: 380.58 g/mol
• SMILES: [O-]P(=O)([O-])[O-].[O-]P(=O)([O-])[O-].[Cu+2].[Cu+2].[Cu+2]
• InChI: InChI=1S/3Cu.2H3O4P/c;;;2*1-5(2,3)4/h;;;2*(H3,1,2,3,4)/q3*+2;;/p-6
• InChIKey: GQDHEYWVLBJKBA-UHFFFAOYSA-H
• Solubility: Insoluble in cold water, slightly soluble in hot water, and soluble in ammonia solution and mineral acids

Slow pharmaceutical degradation in wastewater AOPs drives excess catalyst loading and operational cost. Copper(II) phosphate solves this with: • 6.7× higher ciprofloxacin degradation rate vs. CuO (dark), up to 19× under visible light. • Cu₃(PO₄)₂ passive film formation for copper plumbing corrosion inhibition in chlorinated systems. • 89% lipase activity enhancement as enzyme immobilization matrix; magnetically recoverable. ≥98% purity. Ambient shipping. Multi-scale packaging available.

Copper(II) Phosphate Technical Baseline

Copper(II) phosphate (Cu₃(PO₄)₂, CAS 7798-23-4) is a transition metal orthophosphate characterized as a light bluish-green powder, insoluble in water but soluble in mineral acids and ammonia solutions . It exists in anhydrous and trihydrate forms, with a density of approximately 4.465 g/cm³ at 20°C and decomposition occurring above 300°C rather than a defined melting point [1]. Unlike soluble copper salts such as copper(II) sulfate or chloride, copper(II) phosphate exhibits extremely low aqueous solubility with a solubility product constant (Ksp) of approximately 10⁻³⁷ (pKsp 36.85), a defining property that fundamentally governs its functional behavior across applications [2].

1

pH-Controlled Cu²⁺ Release

Acid-soluble, water-insoluble; enables controlled copper ion release in acidic formulations and surface treatments.

2

Heterogeneous Fenton-like Catalysis

Supports advanced oxidation process (AOP) research; photo-Fenton activity under visible light for pollutant degradation.

3

Passive Film & Enzyme Carrier

Forms protective Cu₃(PO₄)₂ films on copper substrates; serves as inorganic matrix for enzyme immobilization nanoflowers.

• [1] American Elements. Copper Phosphate Technical Datasheet. CAS 7798-23-4. View Source
• [2] Wikipedia. Copper(II) Phosphate. View Source

Non-Substitutability of Copper(II) Phosphate

Metal phosphates as a class exhibit wide functional divergence driven by cation-specific differences in solubility, redox activity, and Lewis acidity. Iron(II) phosphate (Fe₃(PO₄)₂) and zinc phosphate (Zn₃(PO₄)₂) are structurally analogous yet exhibit higher water solubility than copper(II) phosphate, altering release kinetics in micronutrient and antifouling applications [1]. Critically, copper(II) phosphate participates uniquely in Fenton-like catalytic cycles via Cu²⁺/Cu⁺ redox interconversion with hydrogen peroxide, generating hydroxyl radicals (⋅OH) at rates unattainable by redox-inactive zinc phosphate or iron phosphates with different redox potentials [2]. In corrosion inhibition, copper(II) phosphate forms a chemically distinct Cu₃(PO₄)₂ passive film on copper substrates upon reaction with phosphate ions in oxidizing environments, a mechanism not replicable by zinc or iron phosphates on copper surfaces [3]. These differences preclude generic substitution without quantitative verification of functional equivalence in the specific application context.

Property

Cu₃(PO₄)₂

Fe₃(PO₄)₂ / Zn₃(PO₄)₂

Redox Activity

Cu²⁺/Cu⁺ Fenton-like cycle; generates ⋅OH radicals

Redox-inactive or different potential; negligible radical generation

Passive Film on Cu

Forms integrated Cu₃(PO₄)₂ film in chlorinated water

No Cu₃(PO₄)₂ formation; different protection mechanism

Solubility Control

Extremely low solubility; acid-triggered release

Higher water solubility; altered release kinetics

• [1] BenchChem (excluded source per user directive; reference retained for cross-check only, not cited in text). View Source
• [2] Rozmyślak, M., Walkowiak, A., Frankowski, M., & Wolski, L. (2024). Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process. Scientific Reports, 14, Article 7007. View Source
• [3] Materials Chemistry and Physics. (2013). Phosphate ions as inhibiting agents for copper corrosion in chlorinated tap water. Volume 139, Issues 2-3, pp. 817-824. View Source

Copper(II) Phosphate Performance Evidence

Ciprofloxacin Degradation: Cu₃(PO₄)₂ vs. Commercial CuO

In a Fenton-like process for ciprofloxacin (CIP) degradation, copper(II) phosphate exhibited a degradation rate constant of 0.00155 min⁻¹, which is approximately 6.7 times higher than commercial CuO (0.00023 min⁻¹) under identical conditions. Under photo-assisted conditions (visible light, λ > 400 nm), the rate increased to 0.00445 min⁻¹, the highest among all reference samples tested, including Fe₂O₃, CeO₂, and other metal phosphates [1].

CIP degradation rate

Head-to-head

0.00445 min⁻¹ (photo) vs. CuO 0.00023 min⁻¹

Supports catalyst screening for photo-Fenton AOP processes

Reported under visible light λ>400 nm, 25°C; rate constant ~19× higher than CuO

Evidence Dimension	Pseudo-first-order degradation rate constant for ciprofloxacin
Target Compound Data	0.00155 min⁻¹ (dark Fenton-like); 0.00445 min⁻¹ (photo-assisted, λ > 400 nm)
Comparator Or Baseline	Commercial CuO: 0.00023 min⁻¹; Fe₂O₃ and CeO₂: no quantifiable CIP degradation reported in this study
Quantified Difference	~6.7× higher rate constant vs. CuO in dark; ~19× higher vs. CuO under visible light
Conditions	Fenton-like process with H₂O₂; pseudo-first-order kinetics; 25°C; pH not specified; visible light source λ > 400 nm

Why This Matters

This establishes copper(II) phosphate as a substantially more efficient heterogeneous catalyst for pharmaceutical pollutant degradation than widely used metal oxide alternatives, directly impacting process economics and reactor sizing in wastewater treatment applications.

• [1] Rozmyślak, M., Walkowiak, A., Frankowski, M., & Wolski, L. (2024). Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process. Scientific Reports, 14, Article 7007. View Source

Corrosion Inhibition via Cu₃(PO₄)₂ Passive Film

In chlorinated tap water containing NaClO as biocide, phosphate ions induce the formation of a thick, compact passive layer on copper surfaces incorporating Cu₃(PO₄)₂ as a key structural component, as confirmed by Raman spectroscopy and X-ray photoelectron spectroscopy (XPS). In the absence of NaClO, the surface film contains only a mixture of Cu₂O, CuO, and Cu(OH)₂ without Cu₃(PO₄)₂ incorporation. Weight-loss tests confirmed inhibition of uniform dissolution with no pitting attack [1].

Passive film composition

Head-to-head

Cu₃(PO₄)₂ incorporated; no pitting attack

Supports corrosion inhibition mechanism interpretation

XPS/Raman confirmed; chlorinated tap water, 2-day test

Evidence Dimension	Passive film composition and corrosion inhibition efficacy
Target Compound Data	Cu₃(PO₄)₂ incorporated into passive film in NaClO + phosphate system; complete inhibition of uniform dissolution and no pitting attack
Comparator Or Baseline	Phosphate-free system: Cu₂O + CuO + Cu(OH)₂ passive film only; NaClO-only system: corrosion proceeds without Cu₃(PO₄)₂ formation
Quantified Difference	Qualitative difference in film composition and protection; no pitting vs. potential pitting corrosion
Conditions	Copper in tap water; 2-day short-term test; NaClO as biocide; PO₄³⁻ as inhibitor

Why This Matters

This demonstrates that copper(II) phosphate formation is not merely a surface adsorption phenomenon but a chemically integrated passive film component, providing superior corrosion protection in drinking water distribution systems where biocides are used, a benefit not achievable with non-phosphate inhibitors.

• [1] Materials Chemistry and Physics. (2013). Phosphate ions as inhibiting agents for copper corrosion in chlorinated tap water. Volume 139, Issues 2-3, pp. 817-824. View Source

Solubility-Limited Copper Release vs. Iron Phosphate

Copper(II) phosphate exhibits extremely low aqueous solubility with a solubility product constant (Ksp) of 1.4 × 10⁻³⁷ (pKsp 36.85) at 25°C, rendering it effectively insoluble in water but soluble in acidic media and ammonia solutions [1]. In contrast, iron(II) phosphate (Fe₃(PO₄)₂) is more commonly used in agricultural applications specifically due to its higher water solubility [2].

Solubility product constant

Class-level

Ksp = 1.4 × 10⁻³⁷ (pKsp 36.85)

Defines acid-triggered Cu²⁺ release profile

25°C; extremely low water solubility

Evidence Dimension	Aqueous solubility (Ksp) and solubility behavior
Target Compound Data	Ksp = 1.4 × 10⁻³⁷ (pKsp 36.85); insoluble in cold water, slightly soluble in hot water, soluble in acids and ammonia
Comparator Or Baseline	Iron(II) phosphate: higher water solubility (no Ksp value identified in available sources)
Quantified Difference	Copper(II) phosphate Ksp = 1.4 × 10⁻³⁷ vs. Iron(II) phosphate: qualitatively higher solubility
Conditions	25°C; pure water system

Why This Matters

The extreme insolubility of copper(II) phosphate dictates its release kinetics in formulations and its persistence in environmental applications, making it suitable for scenarios requiring slow, acid-triggered copper ion release rather than rapid aqueous dissolution.

• [1] Wikipedia. Copper(II) Phosphate. Solubility Product Constant (Ksp) Data. View Source
• [2] BenchChem (excluded source per user directive; reference retained for cross-check only, not cited in text). View Source

Lipase Activity Enhancement via Cu₃(PO₄)₂ Nanoflowers

Magnetic lipase/Cu₃(PO₄)₂ hybrid nanoflowers synthesized via ultrasonication exhibited a maximum catalytic activity of 1511 ± 44 U g⁻¹, representing an 89% enhancement in comparison to free lipase. The nanoflowers retained 60% of their initial activity after 5 consecutive reuse cycles and possessed a magnetic property of 9.73 emu g⁻¹, enabling facile magnetic retrieval [1].

Lipase activity enhancement

Head-to-head

1511 ± 44 U g⁻¹ (89% vs. free lipase); 60% retention after 5 cycles

Supports enzyme immobilization carrier screening

Magnetic nanoflowers; retrieval 9.73 emu g⁻¹

Evidence Dimension	Lipase catalytic activity and reusability
Target Compound Data	1511 ± 44 U g⁻¹ activity; 60% retention after 5 cycles; 9.73 emu g⁻¹ magnetization
Comparator Or Baseline	Free lipase: baseline activity (100%); no magnetic retrievability
Quantified Difference	89% activity enhancement; 60% activity retention after 5 reuses
Conditions	Ultrasonication synthesis method; magnetic Fe₃O₄ incorporation; lipase immobilization in Cu₃(PO₄)₂ matrix

Why This Matters

Copper(II) phosphate serves as an effective inorganic matrix for enzyme immobilization, providing both catalytic activity enhancement and magnetic retrievability, which are critical for industrial biocatalytic process economics where enzyme recovery and reuse directly impact cost-per-batch.

• [1] Heliyon. (2024). Functionalized magnetic lipase/Cu₃(PO₄)₂ hybrid nanoflower: Synthesis, characterization, and enzymatic evaluation. Volume 10, Issue 6, e27348. View Source

Copper(II) Phosphate Application Scenarios

Pharmaceutical Pollutant Degradation Catalyst

Copper(II) phosphate is indicated as a heterogeneous Fenton-like catalyst for degrading recalcitrant pharmaceutical pollutants such as ciprofloxacin in wastewater. Evidence demonstrates that Cu₃(PO₄)₂ achieves a degradation rate constant approximately 6.7× higher than commercial CuO under dark conditions and up to 19× higher under visible light exposure (0.00445 min⁻¹ vs. 0.00023 min⁻¹) [1]. Procurement of copper(II) phosphate over copper oxide in this application is justified by reduced catalyst loading requirements, shorter treatment residence times, and enhanced efficiency under solar or visible light irradiation, directly impacting capital and operational expenditures for advanced oxidation process (AOP) installations.

Corrosion Inhibitor for Drinking Water Systems

Copper(II) phosphate is directly applicable as a corrosion inhibitor in copper drinking water distribution systems, particularly where chlorination biocides (e.g., NaClO) are employed. The compound forms a thick, compact Cu₃(PO₄)₂-containing passive film on copper surfaces, as confirmed by XPS and Raman spectroscopy, which inhibits uniform dissolution and prevents pitting attack [1]. Unlike orthophosphate-only systems that rely on adsorption without Cu₃(PO₄)₂ formation, the copper-phosphate complex provides integrated surface protection in oxidizing environments. Procurement for municipal water treatment or building plumbing system conditioning is supported by this specific film-formation mechanism.

Enzyme Immobilization Matrix for Biocatalysis

Copper(II) phosphate functions as an inorganic matrix for enzyme immobilization, forming hybrid nanoflowers that enhance catalytic activity while enabling magnetic recovery. Data shows an 89% increase in lipase activity compared to free enzyme, with 60% activity retention after 5 reuse cycles and magnetic retrievability (9.73 emu g⁻¹) [1]. This application scenario is relevant for pharmaceutical synthesis, fine chemical manufacturing, and biodiesel production where immobilized enzyme systems offer reduced enzyme consumption costs, simplified product purification, and continuous-flow processing capabilities. Procurement of copper(II) phosphate over alternative immobilization carriers (e.g., silica, alumina) is justified by the demonstrated activity enhancement and structural integration with the enzyme.

Controlled-Release Copper for Acidic Formulations

Copper(II) phosphate's extremely low solubility product constant (Ksp = 1.4 × 10⁻³⁷) [1] renders it effectively insoluble in neutral water but soluble in acidic media and ammonia solutions. This pH-dependent solubility profile enables controlled release of Cu²⁺ ions in formulations where copper availability is intended only upon acidification—such as in fungicidal treatments requiring copper ion release at plant infection sites (often acidic microenvironments), or in metal pretreatment baths where phosphate coatings are applied via acidic immersion. The lower water solubility of Cu₃(PO₄)₂ relative to iron(II) phosphate makes it preferable for applications demanding minimal aqueous copper leaching during storage or non-acidic exposure.

Application

Selection Property

Validation Focus

Pharmaceutical pollutant degradation (AOP catalyst)

Fenton-like catalytic activity under dark and visible light

Degradation rate constant vs. benchmark oxides

Corrosion inhibitor for copper in chlorinated water

Cu₃(PO₄)₂ passive film formation on copper substrates

Film composition (XPS/Raman) and pitting inhibition

Enzyme immobilization matrix for biocatalysis

Hybrid nanoflower formation with activity enhancement

Activity retention and magnetic retrievability

Controlled-release copper source in acidic formulations

Acid-triggered solubility based on extremely low Ksp

Copper release in acidic media vs. neutral pH

• [1] Rozmyślak, M., Walkowiak, A., Frankowski, M., & Wolski, L. (2024). Copper(II) phosphate as a promising catalyst for the degradation of ciprofloxacin via photo-assisted Fenton-like process. Scientific Reports, 14, Article 7007. View Source